Cas no 54835-64-2 (1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)-)

• Product Name: 1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)-
• CAS No: 54835-64-2
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 381517
• PubChem ID: 5316300
• Update Time: 2025-07-16

1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)-
• Daphneolone
• SMR001397060
• HMS2270K20
• CHEMBL1724888
• MLS002472952
• AKOS040734761
• FS-7620
• 3-hydroxy-1-(4-hydroxyphenyl)-5-phenylpentan-1-one
• FT-0698570
• 54835-64-2
• daphneolon

• Inchi： 1S/C17H18O3/c18-15-10-7-14(8-11-15)17(20)12-16(19)9-6-13-4-2-1-3-5-13/h1-5,7-8,10-11,16,18-19H,6,9,12H2
• InChI Key： NNPDNNXUSPXBRO-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(=CC=1)O)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 2.9

Experimental Properties

• Color/Form: Powder
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones

Additional information on 1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)-

Comprehensive Overview of 1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)- (CAS No. 54835-64-2)

1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)-, with the CAS number 54835-64-2, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, fragrance development, and organic synthesis. This compound, characterized by its unique hydroxyphenyl and phenyl substituents, exhibits intriguing chemical properties that make it a subject of ongoing research. Its chiral (+)-form further enhances its applicability in stereoselective reactions, a hot topic in modern synthetic chemistry.

In recent years, the demand for bioactive molecules and natural product derivatives has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in compounds like 1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)- due to their potential as intermediates in the synthesis of flavonoids and polyphenolic compounds, which are widely studied for their antioxidant and anti-inflammatory properties. This aligns with the growing consumer focus on natural ingredients and sustainable sourcing in the cosmetic and nutraceutical industries.

The structural complexity of CAS 54835-64-2 also makes it a valuable candidate for asymmetric catalysis, a field that has seen exponential growth due to its importance in producing enantiomerically pure pharmaceuticals. Questions such as "How can chiral ketones improve drug efficacy?" or "What role do hydroxy-substituted phenyl groups play in fragrance stability?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

From a technical perspective, the 3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl backbone of this pentanone derivative offers versatile reactivity, enabling modifications at multiple sites. This adaptability is crucial for designing tailor-made molecules for specific applications, such as UV absorbers in cosmetics or flavor enhancers in food science. Notably, its hydrophilic-lipophilic balance (HLB) makes it suitable for formulations requiring controlled solubility, a key consideration in product development.

Environmental and regulatory trends further highlight the importance of compounds like 1-Pentanone,3-hydroxy-1-(4-hydroxyphenyl)-5-phenyl-, (+)-. With increasing scrutiny on eco-friendly chemicals, its potential biodegradability and low toxicity profile are being explored. Searches for "green alternatives to synthetic intermediates" or "safe phenolic compounds for cosmetics" underscore the market's shift toward sustainable solutions.

In summary, CAS 54835-64-2 represents a multifaceted compound with applications spanning pharmaceuticals, fragrances, and material science. Its structural features and chiral nature align with current scientific and industrial priorities, making it a compelling subject for both research and commercial exploitation. As the demand for high-performance and environmentally benign chemicals grows, this compound is poised to play a pivotal role in innovation.